Cas no 924967-33-9 (N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide)

• Product Name: N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide
• CAS No: 924967-33-9
• MF: C₁₂H₁₀ClIN₂O₂
• MW: 376.577474117279
• CID: 3154726
• PubChem ID: 16486721
• Update Time: 2025-10-31

N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide
• VS-00986
• N-(1-acetyl-2-chloroindol-3-yl)-2-iodoacetamide
• 924967-33-9
• N~1~-(1-ACETYL-2-CHLORO-1H-INDOL-3-YL)-2-IODOACETAMIDE
• BBL002000
• AKOS005426280
• STK279752
• starbld0034666

• Inchi： 1S/C12H10ClIN2O2/c1-7(17)16-9-5-3-2-4-8(9)11(12(16)13)15-10(18)6-14/h2-5H,6H2,1H3,(H,15,18)
• InChI Key： VEKVHBAECLCIKQ-UHFFFAOYSA-N
• SMILES： ICC(NC1=C(N(C(C)=O)C2C=CC=CC=21)Cl)=O

Computed Properties

• Exact Mass: 375.94755Da
• Monoisotopic Mass: 375.94755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Additional information on N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide

Comprehensive Overview of N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide (CAS No. 924967-33-9)

N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide (CAS No. 924967-33-9) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an acetyl group, a chloro substituent, and an iodoacetamide moiety, making it a versatile intermediate for drug discovery and targeted therapies. Researchers are increasingly interested in its applications due to its ability to modulate protein interactions and enzyme activity, aligning with current trends in precision medicine and small-molecule inhibitors.

The growing demand for heterocyclic compounds like N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide reflects broader industry shifts toward structure-activity relationship (SAR) studies and fragment-based drug design. Its iodoacetamide group enables selective alkylation of cysteine residues, a mechanism leveraged in proteomics and cancer research. Recent publications highlight its utility in developing kinase inhibitors, addressing frequent search queries such as "indole-based therapeutics" and "covalent inhibitors for oncology targets."

From a synthetic chemistry perspective, the compound’s chloro-indole core offers reactivity for further derivatization, meeting the needs of high-throughput screening libraries. Analytical techniques like HPLC and LC-MS are critical for purity validation, as emphasized in forums discussing "QC methods for complex organoiodides." Stability studies under varying pH and temperature conditions are also trending topics, given its potential in bioconjugation applications.

Environmental and safety profiles of CAS No. 924967-33-9 adhere to standard laboratory protocols, with no significant ecotoxicological risks reported. Its compatibility with green chemistry principles is under exploration, responding to searches like "sustainable synthesis of halogenated intermediates." As the pharmaceutical industry prioritizes covalent drug discovery, this compound’s role in irreversible inhibition strategies continues to gain traction.

In summary, N-(1-acetyl-2-chloro-1H-indol-3-yl)-2-iodoacetamide represents a cutting-edge tool for researchers investigating post-translational modifications and targeted protein degradation. Its multifaceted chemistry bridges gaps between medicinal chemistry and chemical biology, offering answers to popular queries such as "indole-3-acetamide derivatives in drug development" while maintaining rigorous scientific relevance.